Cas no 2228846-91-9 (methyl 2-(3-chloropyridin-4-yl)-2-hydroxyacetate)

Methyl 2-(3-chloropyridin-4-yl)-2-hydroxyacetate is a versatile chiral intermediate used in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its key structural features include a chloropyridinyl moiety and a hydroxyacetate ester group, which facilitate further functionalization. The compound’s high purity and stability make it suitable for precise synthetic applications, such as asymmetric synthesis and heterocyclic chemistry. Its reactive hydroxyl and ester groups allow for selective modifications, enabling the construction of complex molecular frameworks. This intermediate is valued for its consistent performance in multi-step syntheses, contributing to the efficient development of biologically active compounds. Proper handling and storage under inert conditions are recommended to maintain its integrity.
methyl 2-(3-chloropyridin-4-yl)-2-hydroxyacetate structure
2228846-91-9 structure
Product Name:methyl 2-(3-chloropyridin-4-yl)-2-hydroxyacetate
CAS No:2228846-91-9
MF:C8H8ClNO3
MW:201.607021331787
CID:6069979
PubChem ID:165743457
Update Time:2025-06-12

methyl 2-(3-chloropyridin-4-yl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-(3-chloropyridin-4-yl)-2-hydroxyacetate
    • 2228846-91-9
    • EN300-1975502
    • Inchi: 1S/C8H8ClNO3/c1-13-8(12)7(11)5-2-3-10-4-6(5)9/h2-4,7,11H,1H3
    • InChI Key: YHWCFKBMFKGYPV-UHFFFAOYSA-N
    • SMILES: ClC1C=NC=CC=1C(C(=O)OC)O

Computed Properties

  • Exact Mass: 201.0192708g/mol
  • Monoisotopic Mass: 201.0192708g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 59.4Ų

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Additional information on methyl 2-(3-chloropyridin-4-yl)-2-hydroxyacetate

Comprehensive Overview of Methyl 2-(3-chloropyridin-4-yl)-2-hydroxyacetate (CAS No. 2228846-91-9)

Methyl 2-(3-chloropyridin-4-yl)-2-hydroxyacetate (CAS No. 2228846-91-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine backbone and hydroxyacetate functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, which includes a 3-chloropyridin-4-yl moiety, makes it particularly valuable for designing novel bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, especially for targeting enzyme inhibition and receptor modulation.

In recent years, the demand for methyl 2-(3-chloropyridin-4-yl)-2-hydroxyacetate has surged due to its relevance in developing crop protection agents and pharmaceutical intermediates. The compound's ability to act as a building block for heterocyclic compounds aligns with the growing trend toward sustainable and efficient chemical synthesis. With the rise of green chemistry initiatives, scientists are focusing on optimizing the synthesis of this compound to minimize environmental impact while maintaining high yields. This has led to innovative catalytic methods and solvent-free reactions, which are frequently discussed in academic forums and industry publications.

One of the most searched questions related to CAS No. 2228846-91-9 is its synthetic route and purity standards. Laboratories and manufacturers prioritize high-purity grades of this compound to ensure consistency in downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its structural integrity. Additionally, the compound's solubility and stability under various conditions are critical parameters for researchers, as these factors influence its utility in formulation development.

The agrochemical industry has shown particular interest in methyl 2-(3-chloropyridin-4-yl)-2-hydroxyacetate due to its potential role in creating next-generation pesticides and herbicides. With global food security challenges and the need for sustainable farming practices, this compound's derivatives are being evaluated for their efficacy against resistant pests. Similarly, in the pharmaceutical sector, its application in synthesizing central nervous system (CNS) drugs and anti-inflammatory agents is under active investigation. These trends reflect the compound's adaptability to diverse research needs.

From a commercial perspective, suppliers of CAS No. 2228846-91-9 emphasize its cost-effectiveness and scalability in large-scale production. Regulatory compliance, including REACH and GMP certifications, is another key consideration for buyers. As the chemical industry shifts toward digitalization, online platforms offering detailed technical data sheets (TDS) and safety guidelines for this compound have become invaluable resources for procurement teams. This aligns with the broader trend of transparent supply chains and e-commerce in specialty chemicals.

In conclusion, methyl 2-(3-chloropyridin-4-yl)-2-hydroxyacetate (CAS No. 2228846-91-9) represents a critical intersection of innovation and practicality in modern chemistry. Its applications span multiple high-growth industries, driven by advancements in synthetic methodologies and a deeper understanding of its molecular interactions. As research continues to uncover new possibilities for this compound, its role in addressing global challenges—from healthcare to agriculture—will likely expand, solidifying its importance in the scientific community.

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